![molecular formula ¹³C₅H₁₀O₅ B1161297 L-[13C5]Xylose](/img/new.no-structure.jpg)
L-[13C5]Xylose
Description
L-[13C5]Xylose is a stable isotope-labeled analog of the naturally occurring pentose sugar L-xylose, where all five carbon atoms are enriched with the non-radioactive isotope carbon-13 (13C). This compound is widely utilized in metabolic flux analysis, nuclear magnetic resonance (NMR) spectroscopy, and isotope tracing studies to investigate carbohydrate metabolism pathways in biological systems. Its molecular formula is C5H10O5, with a molecular weight of 151.12 g/mol (unlabeled: 150.13 g/mol) and a CAS registry number of 178101-87-6 . The isotopic enrichment (typically ≥98% 13C purity) ensures minimal interference from natural abundance isotopes, making it indispensable for precise tracking of metabolic intermediates .
Properties
Molecular Formula |
¹³C₅H₁₀O₅ |
|---|---|
Molecular Weight |
155.1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Research Findings
Metabolic Flux Analysis
In Xanthomonas oryzae, this compound incorporation into amino acids revealed:
- Labeling Efficiency : 40% 13C enrichment in xylose-fed cultures, with preferential labeling of alanine and aspartate over glutamate (Table S3) .
- Pathway Activity : Xylose utilization correlated with upregulated genes in the pentose phosphate pathway, unlike glucose-fed systems .
Maillard Reaction Studies
This compound participates in flavor compound formation:
- pH-Dependent Reactivity: At pH 7.0, this compound generates 5-hydroxy-3-mercapto-2-pentanone, a meat-like aroma compound, via cysteine and thiamin interactions .
- Comparative Reactivity : D-Xylose produces higher yields of furan derivatives under identical conditions, highlighting stereochemical influences on reaction kinetics .
Data Tables
Table 1: Physicochemical Comparison of Isotopologues
Table 2: Isotopic Tracer Performance in Xanthomonas oryzae
| Tracer | 13C Enrichment (%) | Key Labeled Metabolites |
|---|---|---|
| This compound | 40 | Alanine, Aspartate |
| D-[13C5]Xylose | 40 | Glutamate, Methionine |
| [13C6]Glucose | 40 | Citrate, Succinate |
| Reference |
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